Cas no 677760-66-6 (2-{[2-Chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile)

• Product Name: 2-{[2-Chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile
• CAS No: 677760-66-6
• MF: C₁₆H₁₄ClNO₃
• MW: 303.740263462067
• CID: 2625442
• PubChem ID: 893762
• Update Time: 2025-04-21

2-{[2-Chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[2-chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl]benzonitrile
• 2-[2-chloro-4-(hydroxymethyl)-6-methoxyphenoxymethyl]benzonitrile
• STK195595
• 2-{[2-chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile
• SR-01000266025
• DTXSID40358411
• SR-01000266025-1
• AKOS000336821
• 677760-66-6
• 2-{[2-Chloro-4-(hydroxymethyl)-6-methoxyphenoxy]methyl}benzonitrile

• Inchi： 1S/C16H14ClNO3/c1-20-15-7-11(9-19)6-14(17)16(15)21-10-13-5-3-2-4-12(13)8-18/h2-7,19H,9-10H2,1H3
• InChI Key： FTYJCVOLNSOSOC-UHFFFAOYSA-N
• SMILES： ClC1=CC(CO)=CC(=C1OCC1C=CC=CC=1C#N)OC

Computed Properties

• Exact Mass: 303.0662210Da
• Monoisotopic Mass: 303.0662210Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.5Ų